Cas no 2320668-20-8 (4-(4-{3-(1H-1,2,4-triazol-1-yl)methylazetidine-1-carbonyl}benzenesulfonyl)morpholine)

• Product Name: 4-(4-{3-(1H-1,2,4-triazol-1-yl)methylazetidine-1-carbonyl}benzenesulfonyl)morpholine
• CAS No: 2320668-20-8
• MF: C₁₇H₂₁N₅O₄S
• MW: 391.44474196434
• CID: 5340282
• Update Time: 2025-06-08

4-(4-{3-(1H-1,2,4-triazol-1-yl)methylazetidine-1-carbonyl}benzenesulfonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• (3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)(4-(morpholinosulfonyl)phenyl)methanone
• (4-morpholin-4-ylsulfonylphenyl)-[3-(1,2,4-triazol-1-ylmethyl)azetidin-1-yl]methanone
• 4-(4-{3-(1H-1,2,4-triazol-1-yl)methylazetidine-1-carbonyl}benzenesulfonyl)morpholine

• Inchi： 1S/C17H21N5O4S/c23-17(20-9-14(10-20)11-21-13-18-12-19-21)15-1-3-16(4-2-15)27(24,25)22-5-7-26-8-6-22/h1-4,12-14H,5-11H2
• InChI Key： BLIYYTRQTXIMKU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(N1CC(CN2C=NC=N2)C1)=O)(N1CCOCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 620
• XLogP3: -0.1
• Topological Polar Surface Area: 106

Additional information on 4-(4-{3-(1H-1,2,4-triazol-1-yl)methylazetidine-1-carbonyl}benzenesulfonyl)morpholine

Professional Introduction to Compound with CAS No. 2320668-20-8 and Product Name: 4-(4-{3-(1H-1,2,4-triazol-1-yl)methylazetidine-1-carbonyl}benzenesulfonyl)morpholine

The compound with the CAS number 2320668-20-8 and the product name 4-(4-{3-(1H-1,2,4-triazol-1-yl)methylazetidine-1-carbonyl}benzenesulfonyl)morpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular architecture of this compound incorporates several key functional groups that contribute to its distinctive chemical properties and biological activities.

At the core of this compound's structure is a benzenesulfonyl moiety, which is known for its ability to enhance binding affinity and stability in drug molecules. This group is further modified by a methylazetidine-1-carbonyl substituent, which introduces a nitrogen-rich heterocyclic ring system. The presence of these elements not only influences the compound's solubility and metabolic stability but also opens up possibilities for interactions with biological targets such as enzymes and receptors.

The nitrogen-containing heterocycle in the 3-(1H-1,2,4-triazol-1-yl)methylazetidine-1-carbonyl part of the molecule is particularly noteworthy. Triazoles are well-documented for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The integration of this triazole ring into the molecular framework suggests that the compound may exhibit similar effects, making it a promising candidate for further investigation in medicinal chemistry.

Additionally, the morpholine ring in the product name contributes to the overall pharmacokinetic profile of the compound. Morpholine derivatives are often used in pharmaceuticals due to their ability to improve oral bioavailability and reduce toxicity. The combination of these structural elements—benzenesulfonyl, methylazetidine-1-carbonyl, triazole, and morpholine—creates a complex yet well-designed molecule with potential therapeutic benefits.

Recent research in medicinal chemistry has highlighted the importance of rational drug design, where structural modifications are made based on detailed understanding of target interactions. The compound in question aligns with this approach by incorporating multiple functional groups that are known to enhance binding affinity and selectivity. Studies have shown that such modifications can lead to more effective drugs with fewer side effects.

In vitro studies have begun to explore the biological activity of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. The presence of the triazole ring is particularly interesting, as it has been shown to modulate enzyme activity by binding to specific pockets within the active site. This binding can lead to conformational changes that disrupt normal enzymatic function.

The benzenesulfonyl group also plays a crucial role in determining the compound's biological activity. This moiety is known to form strong hydrogen bonds with polar residues in proteins, which can enhance binding affinity. Furthermore, sulfonyl groups have been widely used in drug development due to their ability to improve metabolic stability and reduce toxicity.

One of the most exciting aspects of this compound is its potential for further derivatization. By making small changes to its structure, researchers can fine-tune its biological activity and optimize its pharmacokinetic properties. For example, replacing one of the hydrogen atoms on the morpholine ring with a halogen or another functional group could significantly alter its interactions with biological targets.

The field of drug discovery is constantly evolving, and compounds like this one represent the cutting edge of pharmaceutical innovation. Advances in computational chemistry and high-throughput screening have made it possible to rapidly identify promising candidates for further development. However, despite these advancements, traditional wet chemistry methods remain essential for optimizing drug candidates and preparing them for preclinical studies.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key steps include the formation of the triazole ring through cycloaddition reactions and subsequent functionalization of the azetidine ring with a benzenesulfonyl group. Each step must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to ensure that the desired product is obtained.

Once synthesized, the compound will undergo rigorous testing to evaluate its safety and efficacy. Preclinical studies will be conducted using cell cultures and animal models to assess its biological activity and potential side effects. These studies are essential for determining whether the compound is ready for human trials and eventual clinical use.

The potential applications of this compound are vast. Given its structural features and preliminary biological activity, it may find use in treating inflammatory diseases, infectious diseases, or even cancer. The ability to modify its structure allows researchers to tailor it for specific therapeutic targets, making it a versatile tool in drug development.

In conclusion,4-(4-{3-(1H-1,2,4-triazol-1-yl)methylazetidine-1-carbonyl}benzenesulfonyl)morpholine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of functional groups—benzenesulfonyl, methylazetidine-1-carbonyl, triazole, morpholine—makes it a promising candidate for further investigation in medicinal chemistry. As research continues into its biological activity and pharmacokinetic properties, this compound holds great promise for improving human health through innovative drug development.